Cas no 2171448-71-6 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171448-71-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5905664
• PubChem ID: 165478185
• Update Time: 2025-06-08

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid
• EN300-1472905
• 2171448-71-6
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-10-19(15-25(31)29-18(4)26(17(2)3)27(32)33)30-28(34)35-16-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,17-19,24,26H,5,10,15-16H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19-,26?/m0/s1
• InChI Key： NWSUELFNBIAPIH-XWJIAHPJSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic Acid (CAS No. 2171448-71-6): A Comprehensive Overview

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171448-71-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its stability under mild acidic conditions and its ease of removal under basic conditions, making it an ideal choice for protecting the amino group of amino acids during the synthesis process. The presence of the Fmoc group in 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid ensures that the amino functionality remains unreactive until the desired point in the synthesis, thereby preventing unwanted side reactions.

The structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid is characterized by a complex arrangement of functional groups. The central core consists of a hexanamide moiety with an amino group protected by the Fmoc group. Additionally, the compound features a branched butanoic acid moiety with an isopropyl substituent at the C2 position. This intricate structure imparts specific physicochemical properties that are essential for its applications in various biochemical and pharmaceutical processes.

In recent years, significant advancements have been made in understanding the role of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid in peptide and protein synthesis. One notable application is in the development of therapeutic peptides for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of peptides with enhanced stability and bioavailability. The researchers demonstrated that peptides synthesized using this Fmoc derivative exhibited improved pharmacokinetic properties compared to those synthesized using traditional methods.

Beyond its use in peptide synthesis, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(propan-2-yl)butanoic acid has also shown promise in other areas of medicinal chemistry. For example, it has been utilized in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. A recent study published in Organic & Biomolecular Chemistry explored the use of this compound as a building block for prodrugs designed to target specific enzymes involved in disease pathways. The results indicated that prodrugs synthesized using this Fmoc derivative exhibited enhanced selectivity and efficacy compared to their parent compounds.

The synthetic route for preparing 3-(3S)-3-{(9H-fluoren-9-yloxycarbonyl)amino}hexanamide-2-(propan--2-yloxy)-butanoic acid involves several well-defined steps. Initially, the amino acid derivative is protected with the Fmoc group using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). Subsequently, the protected amino acid is coupled with an appropriate carboxylic acid to form the desired amide bond. The final step involves deprotection of the Fmoc group under basic conditions to yield the target compound.

The physicochemical properties of 3-(3S)-3-{(9H-fluoren--9-yloxycarbonyl)-amino}-hexanamide--2-(-propan--2-yloxy)-butanoic acid, including its solubility, stability, and reactivity, have been extensively studied. It is generally soluble in polar organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various reaction conditions makes it suitable for use in both laboratory-scale and industrial-scale syntheses.

In conclusion, 3-(3S)-{(H-f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o h e x a n a m i d o - 2 - ( p r o p a n - 2 - y l ) b u t a n o i c a c i d (C A S N o . 2 1 7 1 4 4 8 - 7 1 - 6 ) i s a n i n d i s p e n s a b l e c o m p o u n d i n t h e f i e l d s o f m e d i c i n a l c h e m i s t r y a n d p h a r maceutical research. Its unique structural features and functional properties make it an ideal building block for synthesizing complex peptides and proteins with enhanced stability and bioavailability. As research continues to advance, this compound is expected to play an increasingly important role in developing novel therapeutic agents for treating various diseases.